Cas no 2624140-22-1 (2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid)

2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and medicinal chemistry. Its structure features a Boc-protected azetidine moiety coupled with a pyrimidine carboxylic acid group, offering dual functionality for further derivatization. The Boc group ensures stability during synthetic manipulations, while the carboxylic acid provides a handle for amide bond formation or other coupling reactions. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other heterocyclic therapeutics. Its rigid azetidine scaffold contributes to enhanced metabolic stability and binding affinity in target interactions, making it a valuable building block for drug discovery.

2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid structure

2624140-22-1 structure

Product Name:2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid

CAS No:2624140-22-1

MF:C₁₃H₁₈N₄O₄

MW:294.306422710419

CID:6259713

PubChem ID:152665590

Update Time:2025-10-29

2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2624140-22-1
- Z3600248183
- EN300-27748317
- 2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
- 2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
- Inchi： 1S/C13H18N4O4/c1-13(2,3)21-12(20)16-9-6-17(7-9)11-14-4-8(5-15-11)10(18)19/h4-5,9H,6-7H2,1-3H3,(H,16,20)(H,18,19)
- InChI Key： ZKLBUQVWUGAFBS-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1CN(C2N=CC(C(=O)O)=CN=2)C1)=O

Computed Properties

Exact Mass: 294.13280507g/mol
Monoisotopic Mass: 294.13280507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 105Å²

2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27748317-0.05g	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95.0%	0.05g	$285.0	2025-03-19
Enamine	EN300-27748317-0.1g	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95.0%	0.1g	$426.0	2025-03-19
Enamine	EN300-27748317-0.25g	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95.0%	0.25g	$607.0	2025-03-19
Enamine	EN300-27748317-0.5g	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95.0%	0.5g	$959.0	2025-03-19
Enamine	EN300-27748317-1.0g	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95.0%	1.0g	$1229.0	2025-03-19
Enamine	EN300-27748317-2.5g	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95.0%	2.5g	$2408.0	2025-03-19
Enamine	EN300-27748317-5.0g	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95.0%	5.0g	$3562.0	2025-03-19
Enamine	EN300-27748317-10.0g	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95.0%	10.0g	$5283.0	2025-03-19
Aaron	AR028524-50mg	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95%	50mg	$417.00	2025-02-15
Aaron	AR028524-100mg	2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid	2624140-22-1	95%	100mg	$611.00	2025-02-15